1-tert-butyl-5-(4-nitrophenyl)-1H-pyrazole

• CAS RN: 942920-33-4
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol
• IUPAC Name: 1-tert-butyl-5-(4-nitrophenyl)pyrazole
• InChI: InChI=1S/C13H15N3O2/c1-13(2,3)15-12(8-9-14-15)10-4-6-11(7-5-10)16(17)18/h4-9H,1-3H3
• InChI Key: CWSWRKZIOKUWSC-UHFFFAOYSA-N
• SMILES: CC(C)(C)N1C(=CC=N1)C2=CC=C(C=C2)[N+](=O)[O-]

Description

1-tert-butyl-5-(4-nitrophenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-tert-butyl-5-(4-nitrophenyl)-1H-pyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-tert-butyl-5-(4-nitrophenyl)-1H-pyrazole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Following the procedure described for Intermediate 1 with t-butylhydrazine hydrochloride, provided the title compound as the major isomer (80%). ESMS (M-C(CH3)3+2H): 190.0; HNMR (400 MHz, d6-DMSO) δ 8.32 (d, 2H), 7.7 (d, 2H), 7.48 (d, 1H), 6.25 (d, 1H), 1.42 (s, 9H)

Synthesis routes and methods II

Procedure details

Following the procedure described for Intermediate 1 with t-butylhydrazine hydrochloride, provided the title compound as the major isomer (80%). ESMS (M−C(CH3)3+2H): 190.0; 1HNMR (400 MHz, d6-DMSO)8.32 (d, 2H), 7.7 (d, 2H), 7.48(d, 1H), 6.25 (d, 1H), 1.42 (s, 9H)